1-(4-methoxybenzyl)-3-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[(4-thiophen-3-yloxan-4-yl)methyl]urea
• InChI: InChI=1S/C19H24N2O3S/c1-23-17-4-2-15(3-5-17)12-20-18(22)21-14-19(7-9-24-10-8-19)16-6-11-25-13-16/h2-6,11,13H,7-10,12,14H2,1H3,(H2,20,21,22)
• InChI Key: WSGLYCMLSRMNHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC2(CCOCC2)C3=CSC=C3
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

1-(4-methoxybenzyl)-3-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties and has been studied extensively to understand its mechanism of action and physiological effects.

Scientific Research Applications

Synthesis and Chemical Reactions

A study by Agekyan and Mkryan (2015) explores the synthesis of p-aminobenzoic acid diamides, utilizing compounds with structural components similar to "1-(4-methoxybenzyl)-3-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)urea". This research demonstrates the versatility of these compounds in synthesizing diamides, which are crucial in various chemical reactions and potential applications in medicinal chemistry (Agekyan & Mkryan, 2015).

Material Science and Polymer Chemistry

Tomita and Hse (1992) investigated the cocondensation of urea with methylolphenols under acidic conditions, leading to the formation of various urea derivatives. Their findings provide insights into the creation of novel polymeric materials with potential applications in coatings, adhesives, and composite materials (Tomita & Hse, 1992).

Labeling and Analysis

Liang et al. (2020) focused on synthesizing deuterium-labeled versions of a compound structurally related to "1-(4-methoxybenzyl)-3-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)urea" for use as internal standards in liquid chromatography-mass spectrometry (LC–MS) analysis. This research underlines the compound's significance in enhancing analytical methodologies, particularly in pharmacokinetics and drug distribution studies (Liang et al., 2020).

Anion Recognition and Molecular Interaction

Research by Lloyd and Steed (2011) on the anion tuning of rheology and gelation properties of low molecular weight hydrogelators reveals the potential of urea derivatives in modifying physical properties of materials through molecular interactions. This study suggests applications in material science, where controlling the physical and chemical properties of gels is crucial (Lloyd & Steed, 2011).